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Compound Name: AMBERLITE MB-150

Cat. No.: B1166884 Get Quote

An In-depth Technical Guide on the Core Chemical and Physical Properties, and Applications

of AMBERLITE™ MB-150 Ion Exchange Resin

This guide provides a comprehensive overview of the chemical and physical properties of

AMBERLITE™ MB-150, a widely used mixed-bed ion exchange resin. It is intended for

researchers, scientists, and drug development professionals who utilize or are considering this

resin for purification and separation processes. This document details its fundamental

characteristics, experimental protocols for its use, and the underlying principles of its function.

Core Chemical and Physical Properties
AMBERLITE™ MB-150 is a ready-to-use, ionically equilibrated mixed bed resin. It is composed

of a strongly acidic cation exchange resin in the hydrogen (H⁺) form and a strongly basic type 1

anion exchange resin in the hydroxide (OH⁻) form.[1] This composition makes it highly effective

for the demineralization of water and other solutions.

Summary of Physical and Chemical Properties
The key physical and chemical properties of AMBERLITE™ MB-150 are summarized in the

table below for easy reference and comparison.
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Property Value

Physical Form Moist, spherical beads

Ionic Form as Shipped Hydrogen (H⁺) and Hydroxide (OH⁻)

Cation to Anion Ratio 1:1 on an equivalent basis

Volumetric Composition 40% Cation / 60% Anion

Moisture Content 60% (maximum)

Shipping Weight 43 lb/cu ft

Chemical Stability
Insoluble in water, dilute acids and bases, and

common solvents

Particle Size and Operating Parameters
The performance of an ion exchange resin is significantly influenced by its particle size and the

conditions under which it is operated.
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Parameter Value

Effective Size 0.55 mm (approximate)

Uniformity Coefficient 1.7 (maximum)

Fines Content
0.4% through 50 mesh US Standard Screen

(approximate)

Screen Grading (wet) 16-50 mesh (US Standard Screen)

pH Range 0-14

Maximum Temperature 140°F (60°C)

Minimum Bed Depth 24 inches

Service Flow Rate 2-5 gallons/min/cu ft

Volumetric Capacity 12 kg/cu ft

Operating Capacity
Produces water quality >10 megaohm with 80%

of the capacity

Ion Exchange Mechanism
The fundamental principle behind AMBERLITE™ MB-150's demineralizing capability is the

simultaneous exchange of cations and anions present in a solution for hydrogen (H⁺) and

hydroxide (OH⁻) ions. The H⁺ and OH⁻ ions then combine to form water, effectively removing

the ionic contaminants.
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Ion Exchange Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [AMBERLITE™ MB-150: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166884#amberlite-mb-150-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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